Cas no 2679931-53-2 (ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate
• CAS No: 2679931-53-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5645299
• PubChem ID: 165908603
• Update Time: 2025-10-28

ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate
• 2679931-53-2
• EN300-28274676

• Inchi： 1S/C11H19N3O2/c1-3-5-14-7-9(13-8-14)6-10(12)11(15)16-4-2/h7-8,10H,3-6,12H2,1-2H3/t10-/m0/s1
• InChI Key： GGWVBFUPRDNCPD-JTQLQIEISA-N
• SMILES： O(CC)C([C@H](CC1=CN(C=N1)CCC)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate

Ethyl (2S)-2-Amino-3-(1-Propyl-1H-Imidazol-4-Yl)Propanoate: A Comprehensive Overview

Ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate, with CAS No. 2679931-53-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of imidazole, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The structure of ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate features an imidazole ring substituted with a propyl group at position 1 and an ethoxy group at position 4, along with an amino group at position 2 of the propanoate moiety. This configuration imparts the compound with distinct chemical properties and potential applications in various industries.

The synthesis of ethyl (2S)-2-amino-3-(1-propyl-1H-imidazol-4-yl)propanoate involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and stereochemical control to achieve the desired S configuration at the amino group. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it suitable for use in chiral environments such as drug development and enantioselective catalysis.

One of the most promising applications of ethyl (2S)-amino-imidazole-based compounds lies in their potential as bioactive agents. Studies have shown that imidazole derivatives can exhibit anti-inflammatory, antioxidant, and even anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlights the ability of similar compounds to inhibit key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents for chronic inflammatory diseases.

In addition to its pharmacological applications, ethyl (2S)-amino-imidazole-based compounds have also found utility in materials science. The imidazole ring's ability to coordinate with metal ions makes it a valuable component in the synthesis of metallopolymers and coordination polymers. Recent studies have explored the use of these compounds in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH levels.

The stereochemistry of ethyl (2S)-amino-imidazole-based compounds plays a crucial role in their biological activity and chemical reactivity. The S configuration at the amino group ensures specific interactions with biological targets, making it a critical factor in drug design. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to study the binding affinities and selectivity profiles of this compound against various biological targets.

From an environmental standpoint, ethyl (2S)-amino-imidazole-based compounds are generally considered non-toxic under normal handling conditions. However, proper safety precautions should always be taken when working with any chemical compound to minimize occupational exposure risks. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation in the workspace.

In conclusion, ethyl (2S)-amino-imidazole-based compounds represent a versatile class of organic molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for these compounds, particularly in the fields of medicine and materials science. As our understanding of their properties deepens, it is likely that ethyl (2S)-amino-imidazole-based compounds will play an increasingly important role in both academic research and industrial applications.